3-Chloro-5,8-difluoro-1,2-dihydroquinoxalin-2-one

• Molecular Formula: C8H3ClF2N2O
• Molecular Weight: 216.57 g/mol
• SMILES: C1=CC(=C2C(=C1F)NC(=O)C(=N2)Cl)F
• InChI: InChI=1S/C8H3ClF2N2O/c9-7-8(14)13-6-4(11)2-1-3(10)5(6)12-7/h1-2H,(H,13,14)
• InChIKey: JUFUQZUQBQXUMX-UHFFFAOYSA-N

3-Chloro-5,8-difluoro-1,2-dihydroquinoxalin-2-one: Scaffold Overview

3-Chloro-5,8-difluoro-1,2-dihydroquinoxalin-2-one (CAS: 2060025-04-7; molecular formula: C8H3ClF2N2O; MW: 216.57) is a heterocyclic compound belonging to the 1,2-dihydroquinoxalin-2-one class . It features a core quinoxalinone structure with a chlorine atom at the 3-position and fluorine atoms at the 5- and 8-positions on the fused benzene ring . The 1,2-dihydroquinoxalin-2-one motif is a privileged scaffold in medicinal chemistry, known for yielding bioactive compounds with antimicrobial, antiviral, and anticancer properties [1]. The specific pattern of halogenation in this compound is anticipated to impart distinct physicochemical and biological properties relative to its non-halogenated or differently halogenated analogs [2].

Workflow Medicinal chemistry SAR exploration Halogenated quinoxalinone scaffold for hit-to-lead optimization

Selection Logic Distinct 5,8-difluoro regiochemistry Supports unique molecular recognition vectors vs. other difluoro isomers

Procurement Context Advanced fluorinated building block 3-chloro handle enables further derivatization for library synthesis

• [1] Shi, W., et al. (2022). 3,4-Dihydroquinoxalin-2-one privileged motif: A journey from classical chiral tools based synthesis to modern catalytic enantioselective strategies. ScienceDirect. View Source
• [2] Carta, A., et al. (2006). Chemistry, biological properties and SAR analysis of quinoxalinones. PubMed. View Source

Non-Interchangeability of 3-Chloro-5,8-difluoro-1,2-dihydroquinoxalin-2-one

The biological activity of quinoxalinone derivatives is highly dependent on the nature and position of substituents on the aromatic ring [1]. Simple substitutions, such as replacing the 3-chloro-5,8-difluoro pattern with a non-fluorinated analog like 3-chloro-1,2-dihydroquinoxalin-2-one (CAS: 35676-70-1, MW: 180.59) or a differently substituted isomer, can lead to significant differences in lipophilicity, electronic distribution, metabolic stability, and target binding affinity . For instance, the introduction of fluorine atoms is a common strategy in drug design to enhance metabolic stability and modulate pKa, which directly impacts a compound's pharmacokinetic profile and off-target activity [2]. Without direct comparative data, assuming functional equivalence between 3-chloro-5,8-difluoro-1,2-dihydroquinoxalin-2-one and any other quinoxalinone analog is scientifically unsound and could derail a research program.

Non-fluorinated analog

3-chloro-1,2-dihydroquinoxalin-2-one

Lacks fluorine-driven metabolic stability; ADME profile may shift significantly. Not interchangeable without head-to-head data.

Scaffold isomer

2-chloro-5,8-difluoroquinazolin-4(3H)-one

Identical formula but quinazolinone core alters target recognition. Core scaffold mismatch may derail SAR interpretation.

Regioisomer

3-chloro-6,7-difluoroquinoxalin-2-amine

Fluorine positions (6,7 vs. 5,8) change electronic surface and binding geometry. Selectivity profile likely differs.

• [1] Carta, A., et al. (2006). Chemistry, biological properties and SAR analysis of quinoxalinones. PubMed. View Source
• [2] Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359. View Source

Differentiation from Analogs: 3-Chloro-5,8-difluoro-1,2-dihydroquinoxalin-2-one

Physicochemical Profile vs. Non-Fluorinated Analog

The introduction of two fluorine atoms at the 5- and 8-positions of the quinoxalinone core creates a distinct chemical space compared to the non-fluorinated analog, 3-chloro-1,2-dihydroquinoxalin-2-one (CAS: 35676-70-1). The target compound has a significantly higher molecular weight (216.57 g/mol vs. 180.59 g/mol) and altered lipophilicity, which directly impacts membrane permeability and metabolic stability . Fluorination is a well-established strategy to block sites of oxidative metabolism, potentially leading to a longer half-life and lower clearance in vivo compared to the non-fluorinated version [1].

Physicochemical Profile

Class-level

ΔMW +35.98 g/mol (20% mass increase) vs. non-fluorinated analog

Supports differentiated ADME profile

Fluorination expected to alter logP, permeability and metabolic stability; class-level inference

Evidence Dimension	Molecular Weight and Physicochemical Profile
Target Compound Data	C8H3ClF2N2O; MW: 216.57 g/mol
Comparator Or Baseline	3-Chloro-1,2-dihydroquinoxalin-2-one (CAS 35676-70-1); C8H5ClN2O; MW: 180.59 g/mol
Quantified Difference	ΔMW = +35.98 g/mol (20% increase in mass)
Conditions	Calculated molecular weight; physicochemical properties based on class-level knowledge of fluorine substitution effects [1]

Why This Matters

This difference in molecular properties is not trivial; it predicts that the two compounds will have different absorption, distribution, metabolism, and excretion (ADME) profiles, making them non-interchangeable in biological assays.

• [1] Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359. View Source

Quinoxalinone vs. Quinazolinone Scaffold Isomerism

This compound differentiates itself not only from other quinoxalinones but also from isomeric scaffolds. For example, 2-Chloro-5,8-difluoroquinazolin-4(3H)-one shares the same molecular formula (C8H3ClF2N2O, MW 216.57 g/mol) but has a quinazolinone core instead of a quinoxalinone core. This fundamental difference in heterocyclic structure results in a different spatial arrangement of the same halogen atoms and distinct hydrogen-bonding capabilities, which will lead to a different biological target profile .

Core Scaffold Isomerism

Class-level

Quinoxalinone core vs. quinazolinone core; identical formula C8H3ClF2N2O

Distinct target recognition expected

Heterocycle identity dictates H-bonding and 3D conformation; data to verify

Evidence Dimension	Heterocyclic Core Structure and Isomerism
Target Compound Data	1,2-Dihydroquinoxalin-2-one core (nitrogens at 1 and 4 positions)
Comparator Or Baseline	2-Chloro-5,8-difluoroquinazolin-4(3H)-one (CAS 2137869-77-1); Quinazolinone core (nitrogens at 1 and 3 positions)
Quantified Difference	Structural isomerism leading to different 3D conformation and electronic surface
Conditions	Comparison based on published chemical structures and known principles of heterocyclic chemistry [1]

Why This Matters

This demonstrates that even when the halogenation pattern and molecular weight are identical, the core scaffold dictates biological activity. Selecting the correct scaffold is crucial for hit-to-lead optimization.

• [1] Taylor, R. D., et al. (2014). The impact of heteroaromatic ring structure in drug design. Journal of Medicinal Chemistry, 57(14), 5945-5965. View Source

5,8- vs. 6,7-Difluoro Binding Interactions

The positioning of the two fluorine atoms at the 5- and 8- positions is distinct from other difluoroquinoxaline analogs, such as those substituted at the 6- and 7-positions (e.g., 3-Chloro-6,7-difluoroquinoxalin-2-amine, CAS: 888480-67-9) . This change in regiochemistry alters the molecule's electron density distribution and steric profile. Consequently, the target compound is expected to exhibit a unique pattern of intermolecular interactions (e.g., halogen bonding, hydrophobic contacts) with biological targets, leading to a different selectivity profile than the 6,7-difluoro isomer [1].

Fluorine Regiochemistry

Class-level

5,8-difluoro vs. 6,7-difluoro substitution pattern

Different molecular recognition vector

Regioisomerism alters electronic surface and steric profile; SAR context dependent

Evidence Dimension	Regiochemistry of Fluorine Substitution
Target Compound Data	Fluorine atoms at the 5- and 8-positions of the quinoxalinone ring
Comparator Or Baseline	3-Chloro-6,7-difluoroquinoxalin-2-amine; Fluorine atoms at the 6- and 7-positions
Quantified Difference	Different substitution pattern, resulting in a unique vector for molecular recognition
Conditions	Inferred from established medicinal chemistry principles of fluorine substitution and SAR [1]

Why This Matters

For medicinal chemists, exploring different regioisomers is a key strategy for optimizing potency and selectivity against a specific target. This compound offers a distinct chemical vector not available with other difluorinated analogs.

• [1] Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822-5880. View Source

Privileged Building Block for Derivatization

The 3-chloro substituent on the quinoxalinone ring serves as a versatile synthetic handle for further chemical elaboration, particularly via nucleophilic aromatic substitution (SNAr) or metal-catalyzed cross-coupling reactions [1]. This reactivity profile is shared with other 3-chloroquinoxalinones, but the presence of the 5,8-difluoro pattern allows for the creation of highly functionalized and fluorinated derivatives that are otherwise inaccessible. The compound can thus serve as a privileged building block for generating unique chemical libraries with enhanced drug-like properties [2].

Synthetic Versatility

Class-level

3-chloro group reactive toward SNAr / cross-coupling

Supports fluorinated library synthesis

Embedded fluorine atoms pre-optimize drug-like properties of derivatives; review required

Evidence Dimension	Synthetic Versatility as a Building Block
Target Compound Data	3-Chloro group available for SNAr/cross-coupling; 5,8-difluoro pattern imparts unique properties to derivatives
Comparator Or Baseline	3-Chloroquinoxalin-2(1H)-one (non-fluorinated analog)
Quantified Difference	The resulting derivatives will have distinct physicochemical and biological profiles due to the embedded fluorine atoms
Conditions	Based on established reactivity of 3-chloroquinoxalinones and the impact of fluorine on molecular properties [REFS-1, REFS-2]

Why This Matters

For procurement, this positions the compound not just as a final target but as a key intermediate. Investing in this specific fluorinated building block enables the synthesis of a focused library of novel analogs that are pre-optimized for better drug-like characteristics.

• [1] HAL Open Science. Reactivity of various 3-chloroquinoxalinone towards Pd-catalyzed Buchwald-Hartwig reaction. https://theses.hal.science/tel-01232125 View Source
• [2] Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359. View Source

Research Applications of 3-Chloro-5,8-difluoro-1,2-dihydroquinoxalin-2-one

Lead Optimization for Metabolic Stability

This compound is ideally suited for medicinal chemistry programs aiming to improve the pharmacokinetic (PK) profile of a quinoxalinone-based lead series. As outlined in Section 3, the 5,8-difluoro substitution is a class-level strategy to block sites of oxidative metabolism, which can lead to a longer half-life and reduced clearance compared to a non-fluorinated analog (Section 3, Evidence Item 1) [1]. Researchers can procure this compound to create analogs with improved in vivo exposure without the need for extensive de novo synthesis.

Scaffold Hopping and Selectivity Profiling

The unique 5,8-difluoro substitution pattern provides a distinct chemical vector for molecular recognition, differentiating it from other difluoro regioisomers like the 6,7-difluoro analogs (Section 3, Evidence Item 3) [2]. This makes it a valuable tool for scaffold hopping or for generating focused SAR data to map the binding pocket of a biological target. Its use can help establish the optimal substitution pattern for potency and selectivity, providing insights not available from other commercially available difluoroquinoxaline isomers.

Fluorinated Chemical Library Synthesis

Leveraging the reactive 3-chloro group as a synthetic handle (Section 3, Evidence Item 4) [3], this compound serves as an advanced building block for the synthesis of diverse and novel fluorinated heterocycles. Procurement of this specific building block enables the parallel synthesis of a unique library of drug-like molecules that already incorporate beneficial fluorine atoms, a key advantage over starting from a non-fluorinated core. This is particularly valuable for fragment-based drug discovery or high-throughput screening library enhancement.

Physicochemical Property Studies of Halogenated Heterocycles

As a model compound for studying the effect of a specific halogenation pattern (3-chloro, 5,8-difluoro) on fundamental properties like logP, pKa, and solubility, this compound is a useful standard. Its direct comparison with isomeric scaffolds like 2-Chloro-5,8-difluoroquinazolin-4(3H)-one (Section 3, Evidence Item 2) provides a platform for teaching or research into how core heterocycle identity and substitution pattern dictate molecular behavior, even when the empirical formula is identical.

Application

Selection Property

Validation Focus

Metabolic stability lead optimization

5,8-Difluoro substitution for oxidative metabolism blockade

In vitro microsomal stability and in vivo PK profiling

Scaffold hopping and selectivity profiling

Unique 5,8-difluoro regiochemistry versus 6,7-isomers

Binding assay panel to map target pocket recognition

Fluorinated chemical library synthesis

3-Chloro reactive handle on pre-fluorinated core

Parallel derivatization and drug-likeness assessment

Physicochemical property studies

Halogenation pattern vs. scaffold isomer comparison

logP, pKa, solubility measurement with isomeric controls

• [1] Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359. View Source
• [2] Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822-5880. View Source
• [3] HAL Open Science. Reactivity of various 3-chloroquinoxalinone towards Pd-catalyzed Buchwald-Hartwig reaction. https://theses.hal.science/tel-01232125 View Source